
A Comprehensive Guide to the Nomenclature of
Ethyl (2R)-5-oxopyrrolidine-2-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
ethyl (2R)-5-oxopyrrolidine-2-

carboxylate

Cat. No.: B014839 Get Quote

For researchers, scientists, and professionals in drug development, precise communication is

paramount. This begins with the accurate and comprehensive identification of chemical

compounds. Ethyl (2R)-5-oxopyrrolidine-2-carboxylate, a key chiral building block in organic

synthesis, is known by a variety of synonyms across different chemical databases, suppliers,

and scientific literature. This guide provides an in-depth overview of its nomenclature to ensure

clarity and facilitate effective information retrieval.

IUPAC Name and Stereochemistry
The systematic name for this compound, as defined by the International Union of Pure and

Applied Chemistry (IUPAC), is ethyl (2R)-5-oxopyrrolidine-2-carboxylate[1][2][3][4]. The "

(2R)" designation specifies the stereochemistry at the second carbon of the pyrrolidine ring,

which is crucial for its application in asymmetric synthesis.

Common Synonyms and Abbreviations
In laboratory practice and commercial listings, a range of synonyms and abbreviations are used

for convenience. These are often based on the common name of the parent acid, pyroglutamic

acid.
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Synonym Category Synonym

Common Chemical Names D-Pyroglutamic acid ethyl ester[1][4]

(R)-5-Oxopyrrolidine-2-carboxylic acid ethyl

ester[1][2][3]

5-Oxo-D-proline Ethyl Ester[3][4]

Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate[4][5]

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone[4][5]

D-5-Oxo-2-pyrrolidinecarboxylic acid ethyl

ester[5]

Ethyl 5-oxo-D-prolinate[4]

Abbreviations D-Pyr-OEt[1][2][4]

H-D-PYR-OET[4]

Chemical Identifiers
For unambiguous identification in databases and regulatory documents, a variety of chemical

identifiers are assigned to ethyl (2R)-5-oxopyrrolidine-2-carboxylate.

Identifier Type Identifier

CAS Registry Number 68766-96-1[1][3][4]

EC Number 898-267-9[4]

PubChem CID 643508[4]

InChI
InChI=1S/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-

5/h5H,2-4H2,1H3,(H,8,9)/t5-/m1/s1[1][3][4]

InChIKey QYJOOVQLTTVTJY-RXMQYKEDSA-N[1][2][4]

Canonical SMILES CCOC(=O)C1CCC(=O)N1[1][3]

Isomeric SMILES CCOC(=O)[C@H]1CCC(=O)N1[3][4]
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Experimental Workflow: Compound Identification
The following diagram illustrates a typical workflow for the unambiguous identification of a

chemical compound like ethyl (2R)-5-oxopyrrolidine-2-carboxylate in a research setting.
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Workflow for Chemical Identification.

This guide consolidates the various synonyms and identifiers for ethyl (2R)-5-oxopyrrolidine-
2-carboxylate, providing a valuable resource for the scientific community. The standardized

nomenclature and identifiers are essential for accurate documentation, database searches, and

clear communication in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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